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Compound of Interest

Compound Name: 3-Allyloxyphenylboronic acid

CAS No.: 222840-95-1

Cat. No.: B1288623

Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 3-Allyloxyphenylboronic acid are paramount to ensuring a

secure and compliant laboratory environment. Adherence to established protocols for chemical

waste mitigates risks to personnel and the ecosystem. This guide provides essential, step-by-

step instructions for the proper disposal of 3-Allyloxyphenylboronic acid, aligning with best

practices in laboratory safety and chemical handling.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). This includes, but is not limited to, safety goggles,

chemical-resistant gloves, and a lab coat. All handling of 3-Allyloxyphenylboronic acid and

its associated waste should be conducted within a certified chemical fume hood to minimize the

risk of inhalation.[1]
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Based on data from closely related compounds such as 3-Methoxyphenylboronic acid, 3-
Allyloxyphenylboronic acid is expected to cause skin and eye irritation, and may cause

respiratory irritation.[2][3] Therefore, treating it as hazardous waste is a critical first step in its

disposal lifecycle.

Summary of Safety and Hazard Data
The following table summarizes the key safety and hazard information for 3-
Allyloxyphenylboronic acid and its close structural analogs. This data should inform risk

assessments and handling procedures.
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Parameter Information Source

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2][3]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P501:

Dispose of contents/container

to an approved waste disposal

plant.

[2][3]

Incompatible Materials Strong oxidizing agents. [1]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container.

[1]

Step-by-Step Disposal Protocol
The disposal of 3-Allyloxyphenylboronic acid and any contaminated materials must be

managed as hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.

1. Waste Segregation and Collection:
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Solid Waste: Collect unused 3-Allyloxyphenylboronic acid or any solid materials

contaminated with it (e.g., weighing paper, contaminated gloves, pipette tips) in a

designated, sealable container. This container must be clearly labeled as "Hazardous Waste"

and include the full chemical name: "3-Allyloxyphenylboronic acid".

Liquid Waste: If 3-Allyloxyphenylboronic acid is in a solution, collect it in a separate,

clearly labeled, and sealable container for liquid hazardous waste. The label should specify

the chemical name and all solvent components.

Avoid Incompatibilities: Do not mix boronic acid waste with incompatible chemicals, such as

strong oxidizing agents.[1]

2. Container Management:

All waste containers must be in good condition, compatible with the chemical waste, and

kept tightly closed except when adding waste.

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name.

3. Disposal of Empty Containers:

Empty containers of 3-Allyloxyphenylboronic acid must be properly decontaminated

before disposal.

Triple Rinse: In a chemical fume hood, rinse the empty container three times with a suitable

solvent (e.g., acetone or ethanol).

Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as liquid

hazardous waste.

Final Container Disposal: After triple rinsing and allowing the container to air dry completely

in a well-ventilated area, deface or remove the original label. The clean, dry container can

then be disposed of according to your institution's guidelines for regular laboratory glassware

or plastic recycling.

4. Arranging for Waste Pickup:
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Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Follow all institutional procedures for waste

manifest and pickup requests.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Allyloxyphenylboronic acid.
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3-Allyloxyphenylboronic Acid Disposal Workflow

3-Allyloxyphenylboronic Acid Disposal Workflow
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Caption: Disposal workflow for 3-Allyloxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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